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Compound of Interest

Compound Name:
1-(Chloromethyl)-4-

(dichloromethyl)benzene

Cat. No.: B1593795 Get Quote

In the intricate field of multi-step organic synthesis, the strategic protection and deprotection of

reactive functional groups is paramount to achieving desired molecular architectures. Among

the arsenal of protecting groups, the benzyl (Bn) group holds a privileged position for its

robustness and versatile cleavage methods.[1][2] Traditionally introduced using reagents like

benzyl bromide under Williamson ether synthesis conditions, benzyl ethers and esters are

valued for their stability across a wide range of acidic and basic reaction conditions.[3][4] Their

removal, typically via catalytic hydrogenolysis, proceeds under mild conditions, preserving the

integrity of the target molecule.[1]

This guide introduces 1-(chloromethyl)-4-(dichloromethyl)benzene, a specialized

benzylating agent that offers an additional layer of strategic control. Its bifunctional nature—

possessing a highly reactive chloromethyl group for benzylation and a stable, yet

transformable, dichloromethyl group—enables its use as an "orthogonal" protecting group. This

allows chemists not only to mask a hydroxyl or amino group but also to carry a latent aldehyde

functionality through a synthetic sequence, which can be unmasked for subsequent

transformations after the primary protecting role is complete.

Reagent Profile: 1-(Chloromethyl)-4-
(dichloromethyl)benzene
Understanding the chemical and physical properties of this reagent is crucial for its effective

application and safe handling.
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Property Value Source(s)

CAS Number 7398-44-9 [5][6][7][8]

Molecular Formula C₈H₇Cl₃ [5][6][9]

Molecular Weight 209.50 g/mol [5][6][9]

Synonyms
α-Chloro-α',α'-dichloro-p-

xylene
N/A

SMILES ClC(Cl)c1ccc(CCl)cc1

InChI
1S/C8H7Cl3/c9-5-6-1-3-7(4-2-

6)8(10)11/h1-4,8H,5H2

Safety & Handling: 1-(Chloromethyl)-4-(dichloromethyl)benzene is classified as a warning-

level hazardous substance. It is known to cause skin and eye irritation and may cause an

allergic skin reaction. It is also considered hazardous to the aquatic environment.

Hazard Codes: H315, H317, H319, H400

Precautionary Codes: P273, P280, P302 + P352, P305 + P351 + P338

Personal Protective Equipment (PPE): Always handle this reagent in a well-ventilated fume

hood while wearing chemical-resistant gloves, safety goggles, and a lab coat.

Mechanism of Benzylation: An SN2 Pathway
The utility of 1-(chloromethyl)-4-(dichloromethyl)benzene as a benzylating agent stems from

the high reactivity of the chloromethyl group in nucleophilic substitution reactions. The reaction

proceeds via a classical SN2 mechanism where a nucleophile (such as an alkoxide or a neutral

amine) attacks the electrophilic benzylic carbon, displacing the chloride leaving group. The

dichloromethyl group is significantly less reactive under these conditions and remains intact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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